76-87-9

Triphenyltin hydroxide

In Stock

• CAS RN:
• 76-87-9

• Formula:
• C18H16OSn
  (C6H5)3SnOH
  C18H17OSn

• InChI:
• InChI=1S/3C6H5.H2O.Sn/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H2;

• InChIKey:
• BFWMWWXRWVJXSE-UHFFFAOYSA-M

• Fentin hydroxide is a non-systemic fungicide that helps in controlling fungal disease in potatoes, sugar beet, and hops.
  Triphenyltin hydroxide is an odorless white powder. Stable at room temperature. Melting point 121-123°C. Moderately soluble in most organic solvents (Farm Chemical Handbook). Insoluble in water. Non corrosive. Used as a fungicide.
  Fentin hydroxide is an organotin compound that is triphenylstannane in which the hydrogen attached to tin is replaced by a hydroxy group. A fungicide used to control a variety of infections including blight on potatoes, leaf spot on sugar beet and alternaria blight on carrots. It has a role as an acaricide and an antifungal agrochemical. It is an organotin compound and a member of hydroxides. It derives from a triphenylstannane.
  

1,2-Dimethylquinolinium iodide

In Stock

• CAS RN:
• 876-87-9

• Formula:
• C11H12IN

• InChI:
• InChI=1S/C11H12N.HI/c1-9-7-8-10-5-3-4-6-11(10)12(9)2;/h3-8H,1-2H3;1H/q+1;/p-1

• InChIKey:
• XXCFMHCLWHXDAV-UHFFFAOYSA-M

• 1,2-Dimethylquinolinium iodide is a useful research compound. Its molecular formula is C11H12IN and its molecular weight is 285.12 g/mol. The purity is usually 95%.

1,11-Dodecadiene

In Stock

• CAS RN:
• 5876-87-9

• Formula:
• C12H22

• InChI:
• InChI=1S/C12H22/c1-3-5-7-9-11-12-10-8-6-4-2/h3-4H,1-2,5-12H2

• InChIKey:
• IYPLTVKTLDQUGG-UHFFFAOYSA-N

• 1,11-Dodecadiene is a useful research compound. Its molecular formula is C12H22 and its molecular weight is 166.3 g/mol. The purity is usually 95%.

3-Chloro-6-methyl-1-benzothiophene-2-carbonyl chloride

In Stock

• CAS RN:
• 34576-87-9

• Formula:
• C10H6Cl2OS

• InChI:
• InChI=1S/C10H6Cl2OS/c1-5-2-3-6-7(4-5)14-9(8(6)11)10(12)13/h2-4H,1H3

• InChIKey:
• UHRYEWIAYLVOIT-UHFFFAOYSA-N

• 3-Chloro-6-methyl-1-benzothiophene-2-carbonyl chloride is a useful research compound. Its molecular formula is C10H6Cl2OS and its molecular weight is 245.12 g/mol. The purity is usually 95%.

Thiomorpholine-1-oxide hydrochloride

In Stock

• CAS RN:
• 76176-87-9

• Formula:
• C4H10ClNOS

• InChI:
• InChI=1S/C4H9NOS.ClH/c6-7-3-1-5-2-4-7;/h5H,1-4H2;1H

• InChIKey:
• CNAHTBMMJSMMEC-UHFFFAOYSA-N

• Thiomorpholine-1-oxide hydrochloride is a useful research compound. Its molecular formula is C4H10ClNOS and its molecular weight is 155.65 g/mol. The purity is usually 95%.

(Z)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((3-methoxyphenyl)amino)acrylonitrile

In Stock

• CAS RN:
• 372976-87-9

• Formula:
• C21H19N3O3S

• InChI:
• InChI=1S/C21H19N3O3S/c1-25-17-6-4-5-16(10-17)23-12-15(11-22)21-24-18(13-28-21)14-7-8-19(26-2)20(9-14)27-3/h4-10,12-13,23H,1-3H3/b15-12-

• InChIKey:
• RDYRCRGTZSAKCU-QINSGFPZSA-N

• (Z)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((3-methoxyphenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C21H19N3O3S and its molecular weight is 393.46. The purity is usually 95%.

(Z)-3-[3-chloro-4-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380476-87-9

• Formula:
• C23H14Cl4N2O2

• InChI:
• InChI=1S/C23H14Cl4N2O2/c24-17-9-18(25)11-19(10-17)29-23(30)16(12-28)7-14-5-6-22(21(27)8-14)31-13-15-3-1-2-4-20(15)26/h1-11H,13H2,(H,29,30)/b16-7-

• InChIKey:
• JIGNRFPAWPUMOF-UHFFFAOYSA-N

• (Z)-3-[3-chloro-4-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H14Cl4N2O2 and its molecular weight is 492.18. The purity is usually 95%.

4-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,6-dioxopyrimidine-5-sulfonamide

In Stock

• CAS RN:
• 869076-87-9

• Formula:
• C12H13FN4O4S

• InChI:
• InChI=1S/C12H13FN4O4S/c1-16-10(14)9(11(18)17(2)12(16)19)22(20,21)15-8-5-3-7(13)4-6-8/h3-6,15H,14H2,1-2H3

• InChIKey:
• UTWIQWDWFJQHER-UHFFFAOYSA-N

• 4-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,6-dioxopyrimidine-5-sulfonamide is a useful research compound. Its molecular formula is C12H13FN4O4S and its molecular weight is 328.32. The purity is usually 95%.

(Butan-2-yl)[(2,3-dimethoxyphenyl)methyl]amine

In Stock

• CAS RN:
• 893576-87-9

• Formula:
• C13H21NO2

• InChI:
• InChI=1S/C13H21NO2/c1-5-10(2)14-9-11-7-6-8-12(15-3)13(11)16-4/h6-8,10,14H,5,9H2,1-4H3

• InChIKey:
• FPJIJINMLJVALZ-UHFFFAOYSA-N

• (Butan-2-yl)[(2,3-dimethoxyphenyl)methyl]amine is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.

2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

In Stock

• CAS RN:
• 681276-87-9

• Formula:
• C21H20N4OS2

• InChI:
• InChI=1S/C21H20N4OS2/c1-14-7-9-16(10-8-14)11-25-12-19(17-5-3-4-6-18(17)25)27-13-20(26)22-21-24-23-15(2)28-21/h3-10,12H,11,13H2,1-2H3,(H,22,24,26)

• InChIKey:
• WACLNJSSJTVUSE-UHFFFAOYSA-N

• 2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H20N4OS2 and its molecular weight is 408.54. The purity is usually 95%.

(5-(4-Methoxyphenyl)isoxazol-3-yl)methyl 2-(3,4-dimethoxyphenyl)acetate

In Stock

• CAS RN:
• 953176-87-9

• Formula:
• C21H21NO6

• InChI:
• InChI=1S/C21H21NO6/c1-24-17-7-5-15(6-8-17)19-12-16(22-28-19)13-27-21(23)11-14-4-9-18(25-2)20(10-14)26-3/h4-10,12H,11,13H2,1-3H3

• InChIKey:
• DMDVKLGGKXCDSH-UHFFFAOYSA-N

• (5-(4-Methoxyphenyl)isoxazol-3-yl)methyl 2-(3,4-dimethoxyphenyl)acetate is a useful research compound. Its molecular formula is C21H21NO6 and its molecular weight is 383.4. The purity is usually 95%.

Ethyl 3-benzylimidazo[1,5-A]pyridine-1-carboxylate

Usually In Stock

• CAS RN:
• 885276-87-9

• Formula:
• C17H16N2O2

• InChI:
• InChI=1S/C17H16N2O2/c1-2-21-17(20)16-14-10-6-7-11-19(14)15(18-16)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3

• InChIKey:
• VKBRXEXZCZPHTL-UHFFFAOYSA-N

• Ethyl 3-benzylimidazo[1,5-A]pyridine-1-carboxylate is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.

3,5-Dichloro-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898776-87-9

• Formula:
• C18H17Cl2NO

• InChI:
• InChI=1S/C18H17Cl2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h3-6,9-11H,1-2,7-8,12H2

• InChIKey:
• OGNZGJDQRIXCEZ-UHFFFAOYSA-N

• 3,5-Dichloro-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO and its molecular weight is 334.2 g/mol. The purity is usually 95%.

1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole

In Stock

• CAS RN:
• 2007076-87-9

• Formula:
• C12H12BrFN2O

• InChI:
• InChI=1S/C12H12BrFN2O/c1-2-17-12-6-15-16(8-12)7-9-3-10(13)5-11(14)4-9/h3-6,8H,2,7H2,1H3

• InChIKey:
• XZVTXCZAIOAKCP-UHFFFAOYSA-N

• 1-(3-Bromo-5-fluorobenzyl)-4-ethoxy-1H-pyrazole is a useful research compound. Its molecular formula is C12H12BrFN2O and its molecular weight is 299.14 g/mol. The purity is usually 95%.

2,4-Difluoro-5-methylbenzoyl chloride

In Stock

• CAS RN:
• 1263376-87-9

• Formula:
• C8H5ClF2O

• InChI:
• InChI=1S/C8H5ClF2O/c1-4-2-5(8(9)12)7(11)3-6(4)10/h2-3H,1H3

• InChIKey:
• RIEVVBXIGDZISL-UHFFFAOYSA-N

• 2,4-Difluoro-5-methylbenzoyl chloride is a useful research compound. Its molecular formula is C8H5ClF2O and its molecular weight is 190.57 g/mol. The purity is usually 95%.

4-methyl-2-azabicyclo[2.1.1]hexan-3-one

In Stock

• CAS RN:
• 1784576-87-9

• Formula:
• C6H9NO

• InChI:
• InChI=1S/C6H9NO/c1-6-2-4(3-6)7-5(6)8/h4H,2-3H2,1H3,(H,7,8)

• InChIKey:
• GOBSGZFGJCGGPB-UHFFFAOYSA-N

• 4-methyl-2-azabicyclo[2.1.1]hexan-3-one is a useful research compound. Its molecular formula is C6H9NO and its molecular weight is 111.14 g/mol. The purity is usually 95%.

1-Methyl-3-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]urea

Usually In Stock

• CAS RN:
• 2361876-87-9

• Formula:
• C16H26N4O3

• InChI:
• InChI=1S/C16H26N4O3/c1-3-14(21)19-8-4-12(5-9-19)15(22)20-10-6-13(7-11-20)18-16(23)17-2/h3,12-13H,1,4-11H2,2H3,(H2,17,18,23)

• InChIKey:
• FYPODWKPAOKYBR-UHFFFAOYSA-N

• 1-Methyl-3-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]urea is a useful research compound. Its molecular formula is C16H26N4O3 and its molecular weight is 322.409. The purity is usually 95%.

5-Methyl-2,4-thiazolediamine hydrochloride

In Stock

• CAS RN:
• 1195276-87-9

• Formula:
• C4H8ClN3S

• InChI:
• InChI=1S/C4H7N3S.ClH/c1-2-3(5)7-4(6)8-2;/h5H2,1H3,(H2,6,7);1H

• InChIKey:
• IDKVZVKHKIWMEH-UHFFFAOYSA-N

• 5-Methyl-2,4-thiazolediamine hydrochloride is a useful research compound. Its molecular formula is C4H8ClN3S and its molecular weight is 165.65 g/mol. The purity is usually 95%.

8-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)-3-((4-methylbenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine

In Stock

• CAS RN:
• 1116076-87-9

• Formula:
• C24H24FN5O2S2

• InChI:
• InChI=1S/C24H24FN5O2S2/c1-18-4-6-19(7-5-18)17-33-24-27-26-23-22(3-2-12-30(23)24)34(31,32)29-15-13-28(14-16-29)21-10-8-20(25)9-11-21/h2-12H,13-17H2,1H3

• InChIKey:
• GPMKLLGZDSCYLJ-UHFFFAOYSA-N

• 8-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)-3-((4-methylbenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C24H24FN5O2S2 and its molecular weight is 497.61. The purity is usually 95%.

Tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2379976-87-9

• Formula:
• C16H25N3O3

• InChI:
• InChI=1S/C16H25N3O3/c1-12-5-6-14(20)19(17-12)11-13-7-9-18(10-8-13)15(21)22-16(2,3)4/h5-6,13H,7-11H2,1-4H3

• InChIKey:
• ITBPNMPLXFPESQ-UHFFFAOYSA-N

• Tert-butyl 4-[(3-methyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H25N3O3 and its molecular weight is 307.394. The purity is usually 95%.

Benzyl (2S,4S)-2-(chlorosulfonylmethyl)-4-fluoropyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 2382476-87-9

• Formula:
• C13H15ClFNO4S

• InChI:
• InChI=1S/C13H15ClFNO4S/c14-21(18,19)9-12-6-11(15)7-16(12)13(17)20-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2/t11-,12-/m0/s1

• InChIKey:
• FOYVSUZSQADLKJ-RYUDHWBXSA-N

• Benzyl (2S,4S)-2-(chlorosulfonylmethyl)-4-fluoropyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C13H15ClFNO4S and its molecular weight is 335.77. The purity is usually 95%.

7-Boc-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine

In Stock

• CAS RN:
• 1226776-87-9

• Formula:
• C17H21N3O2

• InChI:
• InChI=1S/C17H21N3O2/c1-17(2,3)22-16(21)19-9-10-20-14(11-18-15(20)12-19)13-7-5-4-6-8-13/h4-8,11H,9-10,12H2,1-3H3

• InChIKey:
• NCLANSDSIRSLJV-UHFFFAOYSA-N

• 7-Boc-3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine is a useful research compound. Its molecular formula is C17H21N3O2 and its molecular weight is 299.374. The purity is usually 95%.

Thiomorpholine 1-oxide

• CAS RN:
• 39213-13-3; 76176-87-9

• Formula:
• C4H9NOS

• InChI:
• InChI=1S/C4H9NOS/c6-7-3-1-5-2-4-7/h5H,1-4H2

• InChIKey:
• YHIIJNLSGULWAA-UHFFFAOYSA-N

• Thiomorpholine 1-oxide is a useful research compound. Its molecular formula is C4H9NOS and its molecular weight is 119.18. The purity is usually 95%.